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Compound of Interest

Compound Name: Fmoc-beta-alanyl-L-proline

Cat. No.: B15327433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and technical specifications of Fmoc-beta-alanyl-L-proline. It is designed to assist

researchers, scientists, and drug development professionals in sourcing this specialty dipeptide

and effectively incorporating it into their synthetic workflows. This guide includes a summary of

commercial suppliers, detailed technical data, and representative experimental protocols for its

application in solid-phase peptide synthesis (SPPS).

Commercial Availability
Fmoc-beta-alanyl-L-proline is a specialized dipeptide derivative available from a select

number of commercial suppliers. Unlike common amino acid building blocks, it is often

synthesized upon request rather than being a standard stock item. The following table

summarizes the known commercial sources. Researchers are advised to contact these

suppliers directly to obtain current pricing, availability, and detailed certificates of analysis.
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Supplier
Product
Name

Catalog
Number

Purity Availability Notes

LGC

Standards

Fmoc-beta-

Ala-Pro-OH

TRC-

F808765

Typically

≥95%

Custom

Synthesis

Requires a

quote request

for pricing

and lead

time.

Hengyuan

Fine

Chemical

Fmoc-β-Ala-

Pro-OH
-

Inquiry

required

Inquiry

required

Contact for

specifications

and

availability.

CymitQuimic

a

Fmoc-β-Ala-

Pro-Pro-OH

ST-EA-CP-

S95057

Inquiry

required

Available in

10mg, 25mg,

50mg, 100mg

pack sizes

upon inquiry.

Note: This is

a tripeptide,

but indicates

capability in

synthesizing

related

structures.

Technical Specifications
The technical data for Fmoc-beta-alanyl-L-proline is crucial for its effective use in peptide

synthesis. While specific values may vary slightly between batches and suppliers, the following

table provides a summary of key properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15327433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15327433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name

(S)-1-(3-(((9H-fluoren-9-

yl)methoxy)carbonyl)amino)propanoyl)pyrrolidin

e-2-carboxylic acid

Synonyms Fmoc-β-Ala-Pro-OH

CAS Number 2171246-67-4[1]

Molecular Formula C₂₃H₂₄N₂O₅

Molecular Weight 408.45 g/mol

Appearance White to off-white solid/powder

Purity Typically ≥95% (via HPLC)

Solubility
Soluble in DMF, NMP, and other polar aprotic

solvents.

Storage Store at 2-8°C, desiccated.

Experimental Protocols
The primary application of Fmoc-beta-alanyl-L-proline is in solid-phase peptide synthesis

(SPPS) to introduce a β-Ala-Pro motif into a peptide sequence. The following is a detailed,

representative protocol for the coupling of this dipeptide onto a solid support.

Protocol: Coupling of Fmoc-beta-alanyl-L-proline to a
Resin-Bound Amine
1. Materials:

Fmoc-beta-alanyl-L-proline

Peptide synthesis resin with a free amine group (e.g., Rink Amide resin after Fmoc

deprotection)

Coupling Reagents:
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HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

HOBt (Hydroxybenzotriazole)

Base:

DIPEA (N,N-Diisopropylethylamine) or 2,4,6-Collidine

Solvents:

DMF (N,N-Dimethylformamide), peptide synthesis grade

DCM (Dichloromethane), peptide synthesis grade

Washing Solvents:

DMF

DCM

Methanol

Inert gas (Nitrogen or Argon)

Solid-phase peptide synthesis vessel

2. Procedure:

Resin Swelling: Swell the resin (1 equivalent) in DMF for at least 30 minutes in the reaction

vessel.

Fmoc Deprotection (if applicable): If the resin is Fmoc-protected, treat it with 20% piperidine

in DMF (2 x 10 minutes) to expose the free amine. Wash the resin thoroughly with DMF (5-7

times) and DCM (3 times).

Preparation of the Coupling Solution:

In a separate vial, dissolve Fmoc-beta-alanyl-L-proline (2-3 equivalents relative to the

resin loading) in a minimal amount of DMF.
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Add HOBt (2-3 equivalents) to this solution.

In another vial, dissolve HBTU (2-3 equivalents) in DMF.

Activation:

Add the HBTU solution to the Fmoc-beta-alanyl-L-proline/HOBt solution.

Add DIPEA (4-6 equivalents) to the mixture.

Allow the activation to proceed for 1-2 minutes. The solution may change color.

Coupling:

Drain the solvent from the swollen resin.

Add the activated Fmoc-beta-alanyl-L-proline solution to the resin.

Agitate the reaction vessel at room temperature for 2-4 hours. The reaction can be

monitored for completion using a Kaiser test or other ninhydrin-based tests. Proline-

containing sequences may require longer coupling times.

Washing:

After the coupling is complete, drain the reaction solution.

Wash the resin thoroughly with DMF (5-7 times) to remove excess reagents and

byproducts.

Wash with DCM (3 times) and methanol (2 times) to prepare for the next step or for drying.

Capping (Optional): To block any unreacted amine groups, the resin can be treated with a

solution of acetic anhydride and DIPEA in DMF.

Drying: Dry the resin under vacuum.

Visualizations
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Workflow for Solid-Phase Peptide Synthesis (SPPS)
Cycle

Start with Resin-NH2

Fmoc Deprotection
(20% Piperidine/DMF)

Wash (DMF)

Coupling
(Fmoc-AA-OH, HBTU/HOBt, DIPEA)

Wash (DMF)

Repeat for next
amino acid

Continue Elongation

Cleavage and
Side-Chain Deprotection

Final Cycle

Purified Peptide
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Click to download full resolution via product page

Caption: A generalized workflow for a single cycle of Fmoc-based solid-phase peptide

synthesis.

Logical Relationship of Reagents in the Coupling Step

Fmoc-beta-alanyl-L-proline

Activated O-Acylurea Ester

forms

HBTU / HOBt
(Activating Agents)

DIPEA
(Base)

Resin-Bound Peptide

reacts with

Resin-Bound Amine

Click to download full resolution via product page

Caption: The logical relationship of reagents involved in the activation and coupling of the

dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15327433#commercial-suppliers-of-fmoc-beta-
alanyl-l-proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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